Redox Potential: 2-Thio-FMN Exhibits an Oxidation-Reduction Potential Approximately 80 mV More Positive Than Native FMN
In the landmark reconstitution study of lactate oxidase, Choong and Massey (1983) reported that 2-Thio-FMN possesses an oxidation-reduction potential 'some 80 mV more positive than that of normal flavin' [1]. Using the well-established free FMN two-electron midpoint potential of approximately −210 mV at pH 7.0 as the baseline [2], this places the 2-Thio-FMN midpoint potential at approximately −130 mV. For context, 5-deaza-FMN has a midpoint potential of −230 mV—20 mV more negative than FMN—while 4-thio-FMN is also a high-potential flavin but with distinct spectral properties [3][4]. The ∼80 mV positive shift is thermodynamically significant, corresponding to a ∼7.7 kJ/mol stabilization of the reduced flavin species relative to FMN.
| Evidence Dimension | Two-electron midpoint redox potential (Em, pH 7.0) |
|---|---|
| Target Compound Data | ∼ −130 mV (estimated from FMN baseline + 80 mV shift) |
| Comparator Or Baseline | Native FMN: −210 mV (free in solution); 5-deaza-FMN: −230 mV; 4-thio-FMN: high-potential flavin (exact value not directly reported in same study) |
| Quantified Difference | ∼80 mV more positive than FMN; ∼100 mV more positive than 5-deaza-FMN |
| Conditions | Reported in context of lactate oxidase reconstitution; free FMN Em from Stewart & Massey (1985) in 0.1 M phosphate buffer, pH 7.0, 25°C |
Why This Matters
This redox potential shift enables 2-Thio-FMN to serve as a higher-potential electron acceptor in flavin reductase-coupled assays and alters the thermodynamic driving force for electron transfer in reconstituted flavoenzymes, making it the compound of choice when native FMN's reduction potential is insufficiently oxidizing for a given experimental design.
- [1] Choong YS, Massey V. 2-Thioriboflavin 5′-Phosphate (2-Thio-FMN) Lactate Oxidase. Eur J Biochem. 1983;131(3):501-508. doi:10.1111/j.1432-1033.1983.tb07290.x. View Source
- [2] Stewart RC, Massey V. Potentiometric studies of native and flavin-substituted Old Yellow Enzyme. J Biol Chem. 1985;260(25):13639-13647. View Source
- [3] Pompon D, Lederer F. Deazaflavins as Cofactors for Flavocytochrome b2 from Baker's Yeast. Eur J Biochem. 1985;148(1):145-154. View Source
- [4] Macheroux P, Ghisla S, Hastings JW. Spectral properties of 4-thio-FMN and 4-thio-FAD and their use as active site probes of flavoproteins. Biochemistry. 1993;32(51):14183-14190. View Source
